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Compound of Interest

Compound Name: Enviroxime

Cat. No.: B1683833

Absence of a specific Safety Data Sheet (SDS) for Enviroxime necessitates a cautious
approach to its disposal, adhering to general best practices for investigational antiviral
compounds and regulatory guidelines. This guide provides essential safety and logistical
information to researchers, scientists, and drug development professionals for the proper
management of Enviroxime waste.

Enviroxime is a substituted benzimidazole derivative known for its activity against rhinoviruses
and enteroviruses.[1] As an investigational drug, its disposal must be handled in accordance
with the Federal Resource Conservation and Recovery Act (RCRA) to ensure the safety of
personnel and the environment.[2]

Key Information on Enviroxime

Due to the lack of a specific SDS, detailed quantitative data regarding disposal parameters for
Enviroxime is not available. The following table summarizes known chemical properties and
highlights the absence of specific disposal data.
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Property Value Source

(NE)-N-[(2-amino-3-propan-2-
) ylsulfonylbenzimidazol-5-yl)-

Chemical Name ] PubChem[1]
phenylmethylidene]hydroxylam
ine

Molecular Formula C17H18N403S PubChem[1]

Molecular Weight 358.4 g/mol PubChem[1]

CAS Number 72301-79-2 Immunomart[3]

Physical State

Solid (Powder)

TargetMol[4]

RCRA Hazardous Waste

Not available. Requires

hazardous waste N/A
Codes o
determination.

] High-temperature incineration
Recommended Disposal

by a licensed waste disposal
Method

General Guidance[5][6]
contractor.

Experimental Protocols for Proper Disposal

The following step-by-step procedure is based on general guidelines for the disposal of
investigational drugs and research chemicals.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing Enviroxime, including pure compound, contaminated
labware (e.g., vials, syringes, pipette tips), and solutions.

e Segregate Enviroxime waste from other laboratory waste at the point of generation.
Step 2: Hazardous Waste Determination

 In the absence of a specific SDS, a hazardous waste determination must be conducted.[7][8]
This involves assessing if the waste exhibits any of the four characteristics of hazardous
waste as defined by the RCRA:
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[e]

Ignitability: The ability to catch fire.

o

Corrosivity: The ability to corrode metal.

[¢]

Reactivity: The tendency to explode or react violently.

[¢]

Toxicity: The presence of certain toxic chemicals that can leach out of the waste.[7]

o Consult your institution's Environmental Health and Safety (EHS) department for assistance
in making this determination.[2] They can provide guidance on the necessary procedures
and documentation.

Step 3: Proper Labeling and Storage

 All containers of Enviroxime waste must be clearly labeled as "Hazardous Waste" if the
determination in Step 2 indicates so.[9]

e The label should include:

o

The name of the chemical (Enviroxime).

[e]

The concentration and quantity of the waste.

The date of accumulation.

o

[¢]

The name and contact information of the generating laboratory or Principal Investigator.[9]

o Store the waste in a designated Satellite Accumulation Area (SAA) that is secure and away
from incompatible materials.[9]

Step 4: Arrange for Professional Disposal

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the pickup and disposal of the Enviroxime waste.[2]

e The preferred method for the disposal of pharmaceutical waste, including investigational
drugs, is high-temperature incineration.[5][10][11] This process ensures the complete
destruction of the active compound.
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Step 5: Documentation

e Maintain detailed records of the waste determination, labeling, and disposal process,
including any manifests or certificates of destruction provided by the waste disposal vendor.

[6]

Logical Workflow for Enviroxime Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Enviroxime.

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of Enviroxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of Enviroxime: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683833#enviroxime-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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